Cas no 72933-38-1 (1-(4-amino-pyrrolo[2,3-d]pyrimidin-7-yl)-beta-D-1-deoxy-ribofuranose)

• Product Name: 1-(4-amino-pyrrolo[2,3-d]pyrimidin-7-yl)-beta-D-1-deoxy-ribofuranose
• CAS No: 72933-38-1
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 2043517
• PubChem ID: 12444557
• Update Time: 2025-04-21

1-(4-amino-pyrrolo[2,3-d]pyrimidin-7-yl)-beta-D-1-deoxy-ribofuranose Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-pyrrolo[2,3-d]pyrimidin-7-yl)-beta-D-1-deoxy-ribofuranose
• 9beta-Ribofuranosyl-7-deazaadenin
• 72933-38-1
• (2S,3R,4S,5R)-2-(4-Amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C11H14N4O4/c12-9-5-1-2-15(10(5)14-4-13-9)11-8(18)7(17)6(3-16)19-11/h1-2,4,6-8,11,16-18H,3H2,(H2,12,13,14)/t6-,7-,8-,11+/m1/s1
• InChI Key： HDZZVAMISRMYHH-NKIIXMILSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@H]1N1C=CC2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 266.10150494Da
• Monoisotopic Mass: 266.10150494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 127Ų